1-(2-bromo-4-chlorophenyl)-1H-1,2,3,4-tetrazole

• IUPAC Name: 1-(2-bromo-4-chlorophenyl)tetrazole
• InChI: InChI=1S/C7H4BrClN4/c8-6-3-5(9)1-2-7(6)13-4-10-11-12-13/h1-4H
• InChI Key: YXTXPITXKHTMDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Br)N2C=NN=N2
• Molecular Formula: C7H4BrClN4
• Molecular Weight: 259.49 g/mol

Description

The compound “1-(2-bromo-4-chlorophenyl)-1H-1,2,3,4-tetrazole” is likely to be a derivative of tetrazole, which is a class of organic compounds with a five-member ring containing four nitrogen atoms and one carbon atom. The presence of bromine and chlorine atoms on the phenyl group suggests that it might have interesting chemical properties and could be used in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a phenyl group (a ring of six carbon atoms) attached to a tetrazole ring. The phenyl group would have bromine and chlorine substituents.

Chemical Reactions Analysis

Tetrazoles are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, and they can also undergo reactions at the carbon of the tetrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of halogens like bromine and chlorine in the compound could influence its reactivity, boiling point, and other properties.

Scientific Research Applications

Materials Science and Non-Linear Optical Properties

The electronic and optical properties of 1-(2-bromo-4-chlorophenyl)-1H-tetrazole make it intriguing for materials science applications:

Non-Linear Optical (NLO) Properties: The compound exhibits non-linear optical behavior, which is crucial for devices like optical switches, modulators, and frequency converters. .

Computational Chemistry and Spectroscopy

1-(2-bromo-4-chlorophenyl)-1H-tetrazole has been a subject of theoretical studies:

• Infrared Spectroscopy : Theoretical calculations can predict vibrational frequencies. . Such studies contribute to our understanding of molecular vibrations.

Biological Activity and Pharmacophores

While not extensively explored, the compound’s structural features suggest potential biological relevance:

Anticancer Potential: Tetrazole derivatives have shown promise as anticancer agents. .

Safety and Hazards

The safety and hazards associated with a chemical compound depend on its structure and reactivity. It’s important to handle all chemical compounds with care and use appropriate safety measures.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields such as medicinal chemistry, materials science, or chemical synthesis. Further studies could also aim to fully characterize its physical and chemical properties.